N,N-Diethylformamide
Overview
Description
N,N-Diethylformamide (DEF) is an organic compound with the formula C5H11NO . It is structurally related to formamide, having two ethyl groups in place of the two hydrogens . It is used in place of the related dimethylformamide for niche applications .
Synthesis Analysis
Diethylformamide may be prepared industrially by combining diethylamine and methyl formate at atmospheric pressure .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: HCON(C2H5)2 . Its molecular weight is 101.15 .
Chemical Reactions Analysis
This compound can react as an electrophile or a nucleophile and also act as a source of several key intermediates and take a role in reactions as a dehydrating agent, as a reducing agent .
Physical and Chemical Properties Analysis
This compound is a colorless transparent liquid . It has a refractive index of n20/D 1.434 (lit.) and a boiling point of 176-177 °C (lit.) . Its density is 0.908 g/mL at 25 °C (lit.) .
Scientific Research Applications
Therapeutic Monitoring
N,N-Diethylformamide has been used as an internal standard in the therapeutic monitoring of N-methylformamide (N-MF), a compound with potential anticancer properties. A gas chromatographic procedure using this compound enabled the analysis of N-MF in biological fluids, assisting in the study of its pharmacokinetics (Griffiths et al., 1983).
Metabolic Studies
Research on the metabolic processing of this compound in the liver highlights its interaction with various P450 enzymes. It is oxidized to form acetaldehyde and monoethylformamide (MEF), which further impacts the induction and inhibition of different P450 isoforms in rats (Amato et al., 1996).
Vibrational Spectra Analysis
The Raman and infrared spectra of this compound have been studied to understand its molecular structure and dynamics. This research provides insights into the vibrational properties of the molecule, essential for various chemical and pharmaceutical applications (Sudarshan et al., 1990).
NMR Studies
Proton nuclear magnetic resonance (NMR) studies have been conducted on this compound,focusing on its behavior in the presence of different metal ions like cobalt and copper. These studies reveal details about the compound's molecular interactions and exchange processes, which are vital for understanding its reactivity in various chemical environments (Lincoln et al., 1985).
Solvation Properties
Investigations into the solvating properties of this compound and similar amides have been carried out through vapor pressure and conductivity measurements. This research provides valuable information on the solvation numbers and the influence of N-substituents on amides' solvating properties, which is crucial for understanding solvent behavior in chemical reactions (Pontani & Rode, 1977).
Crystal Structure Analysis
The crystal structure of compounds involving this compound, like poly(sesqui(4-biphenyl-4,4'-dicarboxylato-4O:O':O'':O''')(diethylformamide-O)gadolinium), has been examined. Such studies are essential in materials science, particularly for understanding the properties of new materials and their potential applications (Poulsen et al., 2005).
Safety and Hazards
N,N-Dimethylformamide is considered hazardous. It can harm the eyes, skin, lungs, liver, and heart . It is flammable and can cause serious eye irritation. It may cause respiratory irritation and may cause drowsiness or dizziness. It may damage the unborn child and may cause cancer. It is harmful in contact with skin or if inhaled .
Future Directions
The European Commission has published a regulation restricting N,N-dimethylformamide (DMF) – an aprotic solvent used in many industrial applications in the EU. This decision follows the proposal of the Italian authorities and the opinion of ECHA’s scientific committees. The restriction starts applying from 12 December 2023 .
Mechanism of Action
Target of Action
N,N-Diethylformamide (DEF) is primarily used as an industrial solvent . It has been claimed to have HIV protease inhibitory action , suggesting that it may interact with the HIV protease enzyme, which is crucial for the life cycle of the HIV virus .
Mode of Action
As a solvent, def likely interacts with its targets by dissolving or suspending them during chemical transformations . When acting as an HIV protease inhibitor, DEF would theoretically bind to the active site of the HIV protease enzyme, preventing it from cleaving polyprotein precursors, a necessary step in the replication of the virus .
Biochemical Pathways
Given its use as a solvent in chemical reactions, it can be inferred that def may be involved in various biochemical reactions where it acts as a medium for the reaction to occur . In the context of HIV protease inhibition, DEF would affect the viral replication pathway of HIV .
Result of Action
The result of DEF’s action largely depends on its application. As a solvent, DEF facilitates chemical reactions by dissolving or suspending reactants . When used as an HIV protease inhibitor, DEF could potentially inhibit the replication of the HIV virus, thereby reducing viral load and slowing disease progression .
Properties
IUPAC Name |
N,N-diethylformamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c1-3-6(4-2)5-7/h5H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUAKHGWARZSWIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3020463 | |
Record name | Diethylformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3020463 | |
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Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [MSDSonline] | |
Record name | N,N-Diethylformamide | |
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CAS No. |
617-84-5 | |
Record name | Diethylformamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=617-84-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | N,N-Diethylformamide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000617845 | |
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Record name | N,N-DIETHYLFORMAMIDE | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6242 | |
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Record name | Formamide, N,N-diethyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Diethylformamide | |
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Record name | N,N-diethylformamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.577 | |
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Record name | DIETHYLFORMAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D4BLP8BN9H | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
Q1: What is the molecular formula and weight of N,N-Diethylformamide?
A1: The molecular formula of this compound is C5H11NO, and its molecular weight is 101.15 g/mol.
Q2: Are there any studies on the vibrational spectra of this compound?
A2: Yes, Raman and infrared spectra, along with Raman polarization measurements, have been conducted on this compound. These studies also performed a normal coordinate analysis using a modified valence force field to make unambiguous vibrational assignments. []
Q3: Can this compound be used in the synthesis of porous metal-organic frameworks incorporating magnesium?
A4: Yes, this compound has been successfully used in the synthesis of Mg3(NDC)3(DEF)4, the first reported porous metal-organic framework containing magnesium ions. The compound demonstrates a framework analogous to a similar structure incorporating zinc ions. [, ]
Q4: What role does this compound play in the synthesis of this compound from CO2, H2, and diethylamine using a ruthenium silica hybrid aerogel catalyst?
A5: this compound serves as both a reactant and a solvent in this reaction. The mesoporous ruthenium silica hybrid aerogel catalyst demonstrates high activity and 100% selectivity for this compound formation. []
Q5: How does the presence of this compound affect the CO2 sorption properties of the 3D In-MOF (Et2NH2)[In(2,6-NDC)2]·2H2O·DEF?
A6: In this In-MOF structure, this compound acts as a guest molecule within the framework. The evacuated framework demonstrates significant CO2 sorption capacity, and DFT calculations reveal that the binding energies for CO2 adsorption are influenced by the micropore dimensions. []
Q6: Can you describe the interaction of molybdenum pentachloride with this compound?
A7: The reaction of MoCl5 with this compound in a 1:2 molar ratio results in the formation of the chloroiminium salt [ClCH=NEt(2)][Mo(O)Cl(4){O=C(H)NEt(2)}]. This reaction highlights the reactivity of this compound with metal halides. []
Q7: How does this compound participate in reactions with organostannyl compounds?
A8: Research shows that the reaction of trimethylstannyldiethylamine with chloral yields this compound and trimethylstannyltrichloromethide. This reaction exemplifies the potential of organostannyl compounds to generate this compound as a product. []
Q8: Can this compound act as a ligand in coordination polymers?
A9: Yes, this compound can act as a coordinating solvent molecule in the formation of coordination polymers. In the layered coordination polymer UZAR-S12, lattice and coordinated N,N-Dimethylformamide can be reversibly exchanged with this compound, leading to an expansion of the framework. []
Q9: How does this compound affect the structure of lanthanide coordination polymers?
A10: this compound plays a role as a coordinating solvent in the crystallization of lanthanide coordination polymers. In a series of lanthanide compounds based on the H4bcpb ligand, this compound occupies coordination sites on the lanthanide ions. []
Q10: What is the enthalpy of formation of MOF-5 from zinc oxide, 1,4-benzenedicarboxylic acid, and this compound?
A11: The enthalpy of formation of MOF-5 containing occluded this compound is reported as 78.64 ± 2.95 kJ· for the as-made form. This study provided the first experimental thermodynamic analysis of a metal-organic framework. []
Q11: Has the solubility of CO2 in Brønsted acidic ionic liquids derived from this compound been investigated?
A12: Yes, researchers have investigated CO2 solubilities in Brønsted acidic ionic liquids created by neutralizing this compound with trifluoroacetic acid. Findings indicate that CO2 solubility is influenced by the cation's molecular structure and increases with molar volume. The study also examined the thermodynamic properties of CO2 solvation in these ionic liquids. []
Q12: What is known about the hepatotoxic action of this compound in humans?
A13: While this compound itself has been found to be inactive against certain tumor models, its close relative N-Methylformamide exhibits hepatotoxic effects in humans. This finding underscores the potential for structural analogs of this compound to exhibit toxicity. []
Q13: How is this compound metabolized in rat liver microsomes?
A14: Studies using rat liver microsomes demonstrate that this compound undergoes P450-dependent oxidative deethylation, producing acetaldehyde and monoethylformamide. P4502E1 appears to play a significant role in this metabolic pathway. []
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